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Compound of Interest

Compound Name: 2,6-Diethylaniline-d15

Cat. No.: B1591745 Get Quote

An Application Note and Protocol for Researchers, Scientists, and Drug Development

Professionals.

Introduction
2,6-Diethylaniline-d15 is the deuterated form of 2,6-diethylaniline, an important organic

compound used as an intermediate in the synthesis of dyes, pigments, and pharmaceuticals.[1]

In analytical and clinical settings, isotopically labeled compounds like 2,6-Diethylaniline-d15
are crucial as internal standards for quantitative analysis, particularly in chromatography and

mass spectrometry-based assays. The use of a stable, labeled internal standard corrects for

variations in sample preparation and instrument response, ensuring the accuracy and precision

of analytical results.[2][3]

This document provides a detailed protocol for the preparation of standardized stock and

working solutions of 2,6-Diethylaniline-d15. Adherence to these protocols is essential for

generating reliable and reproducible data in research and development applications.

Physicochemical and Safety Data
Prior to handling, it is crucial to be familiar with the properties and safety information for 2,6-
Diethylaniline-d15.

Table 1: Physicochemical Properties of 2,6-Diethylaniline and its Deuterated Analog
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Property 2,6-Diethylaniline 2,6-Diethylaniline-d15

Molecular Formula C₁₀H₁₅N[4] (C₂D₅)₂C₆D₃ND₂

Molecular Weight 149.23 g/mol [4] 164.33 g/mol

CAS Number 579-66-8[4] 285132-89-0

Appearance
Colorless to pale yellow or

reddish-brown liquid[1][5][6]
-

Density 0.906 g/mL at 25 °C[4][6] 0.966 g/mL at 25 °C

Boiling Point 243 °C[4][6] 243 °C

Melting Point 3-4 °C[6][7][8] -

Solubility

Sparingly soluble in water.[5]

Soluble in organic solvents like

ethanol and ether.[1][9]

Soluble in organic solvents.

| Storage Temperature| Ambient[10] | 2-8°C |

Safety Precautions
2,6-Diethylaniline is classified as harmful if swallowed (Acute Toxicity, Oral, Category 4).[8] It

may cause skin and eye irritation.[1] When heated to decomposition, it can emit toxic vapors.[5]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile) when handling

the compound and its solutions.[11]

Ventilation: All handling of the neat compound and preparation of the stock solution should

be performed in a certified chemical fume hood to avoid inhalation of vapors.[12]

Spill & Disposal: In case of a spill, absorb with an inert material (e.g., sand, vermiculite) and

place in a sealed container for disposal.[11] Dispose of all waste in accordance with local,

state, and federal regulations.[5][8]

First Aid:
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Skin Contact: Immediately wash the affected area with soap and plenty of water.[11]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, holding the

eyelids open.[11]

Ingestion: If swallowed, call a poison control center or doctor immediately. Rinse mouth.[8]

Inhalation: Move the person to fresh air.

Experimental Protocol: Stock Solution Preparation
(1.0 mg/mL)
The stock solution is the primary, concentrated solution from which all subsequent working

solutions are prepared.[2][13] Accuracy in this step is paramount.

Materials and Equipment
2,6-Diethylaniline-d15 (neat material)

Analytical balance (readable to at least 0.01 mg)

10 mL Class A volumetric flask with stopper

Methanol (HPLC or LC-MS grade)

Micropipettes and appropriate tips

Weighing paper or boat

Spatula

Amber glass vial for storage

Procedure
Tare Balance: Place a clean weighing boat on the analytical balance and tare it.

Weigh Standard: Carefully weigh approximately 10.0 mg of 2,6-Diethylaniline-d15 neat

material into the tared weighing boat. Record the exact weight.
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Transfer to Flask: Quantitatively transfer the weighed standard into a 10 mL Class A

volumetric flask.

Dissolve: Add approximately 5-7 mL of methanol to the volumetric flask. Swirl gently to

dissolve the compound completely. Ensure no solid material remains.

Dilute to Volume: Once fully dissolved, carefully add methanol to the flask until the bottom of

the meniscus is level with the calibration mark.

Homogenize: Stopper the flask and invert it 15-20 times to ensure the solution is thoroughly

mixed and homogenous.

Transfer and Label: Transfer the final stock solution to a clearly labeled amber glass vial. The

label should include the compound name, concentration (e.g., 1.0 mg/mL, adjusted for exact

weight), solvent, preparation date, and preparer's initials.

Storage: Store the stock solution in a refrigerator at 2-8°C.

Table 2: Example Stock Solution Preparation

Parameter Value

Target Concentration 1.0 mg/mL

Volumetric Flask Volume 10.0 mL

Mass of Standard (Example) 10.05 mg

Solvent Methanol

Final Concentration (Calculated) 1.005 mg/mL

| Storage Condition | 2-8°C, protected from light |

Experimental Protocol: Working Solutions
Preparation
Working solutions are prepared by diluting the stock solution to the desired concentrations for

use in analytical procedures, such as building a calibration curve.[14] A serial dilution method is
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recommended for creating a series of standards spanning several orders of magnitude.[13]

Materials and Equipment
1.0 mg/mL 2,6-Diethylaniline-d15 stock solution

Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL) or tubes

Calibrated micropipettes and tips

Methanol (HPLC or LC-MS grade)

Vortex mixer

Labeled vials for each working solution

Procedure: Serial Dilution
This example protocol describes the preparation of a series of working solutions from 10,000

ng/mL down to 10 ng/mL.

Intermediate Solution (10,000 ng/mL):

Pipette 100 µL of the 1.0 mg/mL stock solution into a 10 mL volumetric flask.

Dilute to the mark with methanol.

Stopper and invert to mix thoroughly. This is your 10,000 ng/mL (10 µg/mL) intermediate

solution.

Working Solution Series (1,000 ng/mL to 10 ng/mL):

Label a series of vials or tubes for each concentration.

For 1,000 ng/mL: Pipette 100 µL of the 10,000 ng/mL solution into a tube and add 900 µL

of methanol. Vortex to mix.

For 100 ng/mL: Pipette 100 µL of the 1,000 ng/mL solution into a new tube and add 900

µL of methanol. Vortex to mix.
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For 10 ng/mL: Pipette 100 µL of the 100 ng/mL solution into a new tube and add 900 µL of

methanol. Vortex to mix.

Continue this 1:10 dilution pattern as needed to achieve lower concentrations.

Storage: Working solutions are typically prepared fresh on the day of analysis.[2] If

necessary, they can be stored for a short period under the same conditions as the stock

solution (2-8°C, protected from light), but their stability should be verified.

Table 3: Example Serial Dilution Scheme for Working Solutions

Solution
Name

Source
Solution

Volume of
Source (µL)

Diluent
Volume (µL)

Final
Volume (µL)

Final
Concentrati
on (ng/mL)

Intermediate
Stock (1.0
mg/mL)

100 9,900 10,000 10,000

Working Std

1
Intermediate 100 900 1,000 1,000

Working Std

2

Working Std

1
100 900 1,000 100

| Working Std 3 | Working Std 2 | 100 | 900 | 1,000 | 10 |

Workflow Visualization
The following diagram illustrates the logical flow from the pure analytical standard to the final

working solutions.

Working Solutions

2,6-Diethylaniline-d15
Neat Standard

Stock Solution
(1.0 mg/mL)

 Weigh & Dissolve
 in Methanol Intermediate Std

(10,000 ng/mL)
 1:100 Dilution Working Std 1

(1,000 ng/mL)
 1:10 Dilution Working Std 2

(100 ng/mL)
 1:10 Dilution Working Std 3

(10 ng/mL)
 1:10 Dilution

Click to download full resolution via product page
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Caption: Workflow for preparing stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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